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Compound of Interest

Compound Name: 1-Benzoyl-3-phenyl-2-thiourea

Cat. No.: B1213829

This technical guide provides a comprehensive overview of 1-Benzoyl-3-phenyl-2-thiourea, a
significant member of the thiourea class of compounds. Thiourea derivatives are widely
recognized in medicinal and coordination chemistry for their diverse biological activities and
applications. This document is intended for researchers, scientists, and professionals in drug
development, offering detailed information on the compound's identifiers, physicochemical
properties, synthesis protocols, and proposed mechanisms of action.

Chemical Identifiers and Properties

1-Benzoyl-3-phenyl-2-thiourea is a well-defined chemical entity with several key identifiers
used for its unambiguous classification in chemical databases and literature. These identifiers,
along with its fundamental physicochemical properties, are summarized below.
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Identifier Type Value Citation
CAS Number 4921-82-8 [1][2]
Molecular Formula C14H12N20S [1][2]
Molecular Weight 256.32 g/mol [11[2]

N-
IUPAC Name (phenylcarbamothioyl)benzami  [1]

de

Canonical SMILES

C1=CC=C(C=C1)NC(=S)NC(=
0)C2=CC=CC=C2

[3]

INChl=1S/C14H12N20S/c17-
13(11-7-3-1-4-8-11)16-

InChl [1][3]
14(18)15-12-9-5-2-6-10-12/h1-
10H,(H2,15,16,17,18)
GVHZQIIMGRLFMX-

InChlKey [11[3]

UHFFFAOYSA-N

Common Synonyms

N-Benzoyl-N'-phenylthiourea,
N-
[(Phenylamino)thioxomethyl]-

benzamide

[1]2]

Quantitative and Spectral Data

While specific experimental data such as a definitive melting point for 1-Benzoyl-3-phenyl-2-

thiourea is not consistently reported in publicly available literature, characterization is typically

achieved through standard spectroscopic methods. The table below summarizes the expected

and reported spectral characteristics for this class of compounds.
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Data Type

Description

Citation

Appearance

Typically a yellowish or white

crystalline solid.

[4]

Infrared (IR) Spectroscopy

Expected characteristic peaks:
v(N-H) ~3100-3400 cm™1,
v(C=0) ~1660-1690 cm~1, v(C-
N) ~1330-1350 cm~t, v(C=S)
~700-770 cm~1.

[415](6]

1H NMR Spectroscopy

Expected signals: Aromatic
protons (Ar-H) in the range of &
7.0-8.0 ppm. Two distinct
signals for the N-H protons,
typically downfield (& > 9.0
ppm), which are D20

exchangeable.

[5117]

13C NMR Spectroscopy

Expected signals: Thione
carbon (C=S) ~6 177-181
ppm, Carbonyl carbon (C=0)
~0 165-169 ppm, Aromatic
carbons in the range of § 124-

140 ppm.

[5117]

Mass Spectrometry

The molecular ion peak [M]+
corresponding to the exact
mass (256.0670 g/mol ) is

expected.

[3]

Note:Sigma-Aldrich, a major supplier, explicitly states that it does not collect analytical data for

this specific product, highlighting the scarcity of published, lot-specific data. Researchers

should assume the responsibility of confirming the product's identity and purity upon

acquisition.

Experimental Protocols
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The synthesis of 1-Benzoyl-3-phenyl-2-thiourea is most commonly achieved through a two-
step, one-pot reaction. The following protocol is a representative method compiled from several
literature procedures.

Protocol: Synthesis of 1-Benzoyl-3-phenyl-2-thiourea
Objective: To synthesize 1-Benzoyl-3-phenyl-2-thiourea from benzoyl chloride and aniline.

Materials:

Benzoyl chloride (1.0 eq)

Ammonium thiocyanate or Potassium thiocyanate (1.0-1.1 eq)

Aniline (1.0 eq)

Acetone (anhydrous)

Deionized water

Ethanol (for recrystallization)
Equipment:

e Three-necked round-bottom flask
e Reflux condenser

e Dropping funnel

e Magnetic stirrer and stir bar

e Heating mantle

e Bichner funnel and filter flask

o Standard laboratory glassware

Procedure:
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» Formation of Benzoyl Isothiocyanate (in situ):

o

Set up a dry three-necked flask equipped with a reflux condenser, dropping funnel, and
magnetic stirrer.

o Add ammonium thiocyanate (1.0 eq) to the flask, followed by anhydrous acetone to
dissolve it.

o With continuous stirring, add benzoyl chloride (1.0 eq) dropwise from the dropping funnel.

o After the addition is complete, gently reflux the mixture for approximately 5-10 minutes.
This reaction forms the intermediate, benzoyl isothiocyanate, and a precipitate of
ammonium chloride.

e Reaction with Aniline:
o Prepare a solution of aniline (1.0 eq) in a small volume of anhydrous acetone.

o Add the aniline solution dropwise to the refluxing mixture of benzoyl isothiocyanate. The
addition should be controlled to maintain a gentle reflux.

o Once the aniline addition is complete, continue to reflux the reaction mixture for 1-2 hours,
monitoring the reaction progress using Thin Layer Chromatography (TLC).

e Isolation and Purification:
o After the reaction is complete, allow the mixture to cool to room temperature.

o Pour the reaction mixture slowly into a beaker containing a large volume of cold deionized
water while stirring vigorously.

o Avyellow or off-white precipitate of 1-Benzoyl-3-phenyl-2-thiourea will form.

o Collect the crude product by vacuum filtration using a Biichner funnel. Wash the solid with
several portions of cold water.

o Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to
yield the final product as a crystalline solid.
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o Dry the purified product in a vacuum oven.

e Characterization:

o Confirm the identity and purity of the synthesized compound using techniques such as
melting point determination, FT-IR, *H NMR, and 13C NMR spectroscopy.

Synthesis and Mechanistic Diagrams

Visual representations of the synthesis workflow and the proposed biological mechanism of
action provide a clear and concise understanding of the chemical and biological processes
involving 1-Benzoyl-3-phenyl-2-thiourea.

o
recipitation
»| Benzoyl hi ate in Water Crude Product Recrystallization 1-Benzoyl-3-phenyl-
(in situ) [(ZEET) (Ethanol) 2-thiourea (Pure)
—RefitreP
Acetone N Benzoyl Chloride +
Ammonium Thiocyanate

Click to download full resolution via product page
Caption: Chemical synthesis workflow for 1-Benzoyl-3-phenyl-2-thiourea.

Thiourea derivatives are known for their broad-spectrum antimicrobial properties. While the
specific mechanism for each derivative can vary, a commonly proposed mode of action
involves the inhibition of essential bacterial enzymes. One of the key targets is DNA gyrase (a
type 1l topoisomerase), which is crucial for bacterial DNA replication and repair.
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Caption: Proposed antimicrobial mechanism of action for thiourea derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1213829?utm_src=pdf-body-img
https://www.benchchem.com/product/b1213829?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

1. N'-Phenyl-N-benzoylthiourea | C14H12N20S | CID 728148 - PubChem
[pubchem.ncbi.nim.nih.gov]

scbt.com [scbt.com]

spectrabase.com [spectrabase.com]

thaiscience.info [thaiscience.info]

2.
3.

e 4. researchgate.net [researchgate.net]
5.
6. researchgate.net [researchgate.net]
7.

researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Benzoyl-3-phenyl-2-
thiourea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213829#1-benzoyl-3-phenyl-2-thiourea-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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